(2S,3R,4E)-2-Acetamido-3-hydroxyoctadec-4-en-1-yl 2-(trimethylazaniumyl)ethyl phosphate

• IUPAC Name: [(E,2S,3R)-2-acetamido-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
• InChI: InChI=1S/C25H51N2O6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-25(29)24(26-23(2)28)22-33-34(30,31)32-21-20-27(3,4)5/h18-19,24-25,29H,6-17,20-22H2,1-5H3,(H-,26,28,30,31)/b19-18+/t24-,25+/m0/s1
• InChI Key: GTZSEZHHSPWFFN-WHUSYDGZSA-N
• Canonical SMILES: CCCCCCCCCCCCCC=CC(C(COP(=O)([O-])OCC[N+](C)(C)C)NC(=O)C)O
• Isomeric SMILES: CCCCCCCCCCCCC/C=C/[C@H]([C@H](COP(=O)([O-])OCC[N+](C)(C)C)NC(=O)C)O
• Molecular Formula: C25H51N2O6P
• DSSTOX Substance ID: DTXSID30677062
• Molecular Weight: 506.7 g/mol
• CAS RN: 148306-05-2

Description

“(2S,3R,4E)-2-Acetamido-3-hydroxyoctadec-4-en-1-yl 2-(trimethylazaniumyl)ethyl phosphate” is a complex organic compound. It contains a total of 153 bonds, including 56 non-H bonds, 3 multiple bonds, 45 rotatable bonds, 3 double bonds, 1 secondary amide (aliphatic), 1 positively charged N, 1 quaternary N, 1 hydroxyl group, 1 secondary alcohol, and 1 phosphate.

Molecular Structure Analysis

The molecular structure of this compound is quite complex. It includes a long carbon chain with multiple functional groups, including an acetamido group, a hydroxy group, a phosphate group, and a trimethylazaniumyl group.

Scientific Research Applications

Synthesis and Characterization

Research in this area focuses on the synthesis and characterization of related compounds, providing foundational knowledge for further application-based studies. For example, the work by Occhiato et al. (2009) discusses the synthesis of enantiopure cis- and trans-4-hydroxypipecolic acid from commercial precursors, demonstrating the importance of stereocontrolled synthesis methods in producing biologically relevant molecules (Occhiato et al., 2009).

Biomedical Applications

Several studies explore the biomedical applications of related phosphorus-containing compounds, especially in the context of drug delivery systems and biomaterials. For instance, Yu et al. (2013) describe the polymerization of a methacryloyloxyethyl choline phosphate into a polyvalent choline phosphate, showcasing its potential as a universal biomembrane adhesive for applications like tissue engineering and drug delivery (Yu et al., 2013).

Environmental and Analytical Chemistry

Some studies investigate the environmental presence and analytical detection of similar phosphorus-containing compounds, which is crucial for understanding their environmental impact and human exposure. Ballesteros-Gómez et al. (2015) conducted a study on the in vitro metabolism of 2-ethylhexyldiphenyl phosphate (EHDPHP) by human liver microsomes, identifying a variety of metabolites and proposing a general metabolism pathway (Ballesteros-Gómez et al., 2015).

Material Science

Research in material science explores the synthesis and properties of polymers and copolymers derived from phosphorus-containing monomers, with applications ranging from coatings to biomedical devices. Stancu et al. (2004) reported on the synthesis of methacryloyloxyethyl phosphate copolymers and their in vitro calcification capacity, highlighting the role of phosphate content and distribution in promoting calcium-rich layer formation (Stancu et al., 2004).